2-{[2-(3-methylphenoxy)propanoyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 2-[2-(3-methylphenoxy)propanoylamino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H26N2O4/c1-15-7-5-8-17(13-15)28-16(2)21(25)24-20-11-4-3-10-19(20)22(26)23-14-18-9-6-12-27-18/h3-5,7-8,10-11,13,16,18H,6,9,12,14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: FJZCAZYIXFWEOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)NC2=CC=CC=C2C(=O)NCC3CCCO3
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

2-{[2-(3-methylphenoxy)propanoyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, also known as MPTP-FBM, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

2-{[2-(3-methylphenoxy)propanoyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide exerts its therapeutic effects through the inhibition of various enzymes and proteins involved in inflammation, tumor growth, and cell proliferation. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. This compound also inhibits the activity of histone deacetylase (HDAC), a protein involved in the regulation of gene expression and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. It has been found to reduce the production of pro-inflammatory cytokines and prostaglandins, which are key mediators of the inflammatory response. This compound also induces apoptosis in cancer cells and inhibits the growth and proliferation of various tumor cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(3-methylphenoxy)propanoyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments include its high potency, selectivity, and specificity towards its target enzymes and proteins. However, the limitations include its low solubility and stability, which may affect its efficacy and bioavailability.

Future Directions

There are several future directions for the research and development of 2-{[2-(3-methylphenoxy)propanoyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide. These include the optimization of its synthesis method to improve its solubility and stability, the evaluation of its pharmacokinetics and pharmacodynamics in animal models, and the exploration of its potential therapeutic applications in various disease models. Further studies are also needed to elucidate its mechanism of action and to identify potential drug targets for the compound.

Scientific Research Applications

2-{[2-(3-methylphenoxy)propanoyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been studied for its potential therapeutic applications in various scientific research areas. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-proliferative properties. The compound has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.